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Compound of Interest

Compound Name: Ethyl 4-oxooctanoate
CAS No.: 37174-96-2
Cat. No.: B1339595

Get Quote

Ethyl 4-oxooctanoate (also known as Ethyl 4-oxocaprylate) is a specialized

\

-keto ester.[1] Unlike its shorter-chain analogue ethyl levulinate (C5), the C8 backbone of ethyl
4-oxooctanoate imparts unique lipophilicity and steric properties, making it a critical
intermediate for synthesizing hydrophobic heterocycles and high-value flavor lactones.[1]

Datasheet & Physical Properties
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Property Specification Notes
IUPAC Name Ethyl 4-oxooctanoate
Primary identifier for the ethyl
CAS Number 37174-96-2
ester.[1]
Molecular Formula
Molecular Weight 186.25 g/mol
o Oxidizes slightly upon air
Appearance Colorless to pale yellow liquid
exposure.[1]
N ) Extrapolated atm BP approx.
Boiling Point 115-118 °C @ 10 mmHg
245 °C.
Densit Predicted value; verify per
ensi
Y g/lem? batch.[1]
o Immiscible in water (due to
Solubility Ethanol, Ether, DCM, Toluene

butyl tail).[1]

Functional Groups

Ketone (C4), Ester (C1)

1,4-dicarbonyl relationship is

the reactive core.[1]

Part 2: Synthetic Routes & Production

For research applications requiring high purity (>98%), commercial sourcing can be

inconsistent.[1] The following self-validating synthesis protocol is recommended. It utilizes the

regioselective ring-opening of succinic anhydride by a Grignard reagent, a method chosen for

its reliability in generating

-keto acids without over-alkylation.[1]

Mechanistic Pathway: The Modified Grignard Route

The synthesis relies on the low-temperature addition of n-butylmagnesium bromide to succinic

anhydride.[1] The intermediate magnesium carboxylate precipitates, protecting the ketone from

further nucleophilic attack—a crucial "self-stopping" mechanism.[1]
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Reaction Scheme:
e Nucleophilic Attack:

attacks succinic anhydride
Ring opening.[1]

» Acid Hydrolysis: Yields 4-oxooctanoic acid.[1]

» Fischer Esterification: Acid-catalyzed condensation with ethanol.[1]

Experimental Protocol

Phase A: Synthesis of 4-Oxooctanoic Acid

e Setup: Flame-dry a 500 mL 3-neck flask equipped with a magnetic stir bar, N2 inlet, and
dropping funnel.

» Reagent Prep: Dissolve Succinic Anhydride (10.0 g, 100 mmol) in anhydrous THF (150 mL).
Cool to -78 °C (dry ice/acetone bath). Critical: Low temperature prevents double addition.

o Addition: Dropwise add n-Butylmagnesium bromide (1.0 M in THF, 100 mL, 100 mmol) over
60 minutes.

e Monitoring: The solution will become viscous.[1] Stir at -78 °C for 2 hours, then allow to warm
to -10 °C over 1 hour.

e Quench: Pour the mixture into ice-cold 1M HCI (200 mL). Extract with Ethyl Acetate (3 x 100
mL).

« Isolation: Wash organics with brine, dry over
, and concentrate in vacuo. Recrystallize the solid acid from hexane/ether.[1]
Phase B: Esterification to Ethyl 4-oxooctanoate

o Reflux: Dissolve the crude 4-oxooctanoic acid in absolute Ethanol (100 mL). Add catalytic
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(0.5 mL).[1]

o Reaction: Reflux for 4—6 hours. Validation: Monitor via TLC (Hexane:EtOAc 8:2).[1] The acid
spot (

) should disappear, replaced by the ester (

)-[1]

o Workup: Neutralize with saturated

, extract with DCM, and distill under reduced pressure (bulb-to-bulb Kugelrohr
recommended) to obtain the pure oil.

Part 3: Reactivity & Applications in Drug Discovery

The 1,4-dicarbonyl motif is a "privileged structure” in medicinal chemistry.[1] Ethyl 4-
oxooctanoate serves as a linchpin for synthesizing 5-membered heterocycles found in kinase
inhibitors and NSAIDs.[1]

The Paal-Knorr Heterocycle Synthesis

Reaction with primary amines or hydrazines yields pyrroles or dihydropyridazinones.[1] The
butyl chain at the C5 position of the resulting heterocycle provides hydrophobic bulk, often
required for binding to lipophilic pockets in enzymes (e.g., COX-2 or HMG-CoA reductase).[1]

Reductive Cyclization (Flavor & Fragrance)

Reduction of the ketone followed by spontaneous lactonization yields

-octalactone, a high-value molecule with intense coconut/fruity notes used in oral drug
formulations to mask bitterness.[1]

Part 4: Visualization of Chemical Pathways

The following diagram illustrates the divergent synthesis capabilities of the Ethyl 4-
oxooctanoate scaffold.
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Figure 1: Divergent synthetic pathways starting from Succinic Anhydride to Ethyl 4-
oxooctanoate and its downstream heterocyclic applications.[1]

Part 5: Safety & Handling (SDS Summary)

e Hazards: Irritant (Skin/Eye).[1] Combustible liquid.[1]

o Storage: Store under Nitrogen at 2—8 °C. The ketone is susceptible to slow oxidation; long-
term storage requires re-distillation.[1]

o Disposal: Incineration in a chemical combustor equipped with an afterburner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Part 1: Chemical Identity & Physicochemical Profile[1]].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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